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Introduction
Aluminium iodide (AlI₃) is a versatile and reactive inorganic compound that has found

significant application as a catalyst and reagent in organic synthesis. Its history is intrinsically

linked to the discovery and isolation of aluminium metal in the early 19th century. This technical

guide provides a comprehensive overview of the history, discovery, properties, and synthesis of

aluminium iodide, tailored for a scientific audience.

History and Discovery
The formal discovery of aluminium iodide as a distinct compound is not attributed to a single

individual but rather emerged from the systematic investigation of the chemical properties of

aluminium following its isolation. The Danish physicist Hans Christian Ørsted is credited with

first producing an impure sample of aluminium in 1825 by reacting aluminium chloride with

potassium amalgam.[1][2] This breakthrough was refined by the German chemist Friedrich

Wöhler, who, in 1827, successfully isolated aluminium powder by the reaction of aluminium

chloride with potassium.[3][4][5]

Following the isolation of this new metal, a period of intense study into its reactivity ensued.

Given the high reactivity of aluminium with halogens, it is highly probable that aluminium
iodide was first synthesized in the mid-19th century during these investigations. The work of

French chemist Henri Étienne Sainte-Claire Deville in the 1850s, which focused on the
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industrial production of aluminium and the synthesis of its halides, further solidified the

understanding of these compounds.[1][6]

By the latter half of the 19th century, the reaction between aluminium and iodine was

sufficiently well-known to be a subject of more detailed academic study. A notable publication in

1880 by John Hall Gladstone and Alfred Tribe, titled "The aluminium-iodine reaction," explored

the utility of this reaction in organic synthesis, indicating that the fundamental synthesis of

aluminium iodide was established by this time.[7][8] Their work detailed the use of the "joint

action" of aluminium and iodine to effect chemical transformations, laying the groundwork for

many of the modern applications of aluminium iodide.[7][8]

Physical and Chemical Properties
Aluminium iodide is a white or yellowish, hygroscopic solid in its anhydrous form.[9] It is a

powerful Lewis acid and reacts vigorously with water.[7] The compound exists as a dimer, Al₂I₆,

in the solid state and in the vapor phase at low temperatures.[9]

Data Presentation
Property Value References

Chemical Formula AlI₃ [9]

Molar Mass 407.69 g/mol [9]

Appearance
White to yellowish crystalline

solid
[9]

Density 3.98 g/cm³ (anhydrous) [9]

Melting Point 191 °C (decomposes)

Boiling Point 382 °C (sublimes) [7]

Solubility in Water Reacts violently [7]

Solubility in Organic Solvents
Soluble in ethanol, ether,

carbon disulfide
[9]

Crystal Structure Monoclinic [7]
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Experimental Protocols
Several methods have been developed for the synthesis of aluminium iodide, yielding either

the anhydrous or hydrated form. The choice of method depends on the desired purity and the

scale of the reaction.

Direct Synthesis of Anhydrous Aluminium Iodide
This method involves the direct, highly exothermic reaction between elemental aluminium and

iodine.

Materials:

Aluminium powder (fine)

Iodine crystals

Sand

A few drops of water (as a catalyst)

Fume hood

Mortar and pestle

Evaporating dish

Procedure:

In a fume hood, thoroughly mix a stoichiometric amount of fine aluminium powder and iodine

crystals in a mortar and pestle.

Place the mixture in an evaporating dish, creating a small indentation in the center of the

powder mound.

Carefully add a few drops of water to the indentation to initiate the reaction.

The reaction is vigorous and produces a large amount of purple iodine vapor and heat. The

resulting product is crude aluminium iodide.
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Purification can be achieved by sublimation under reduced pressure.

Synthesis of Aluminium Iodide in an Inert Solvent
This method provides a more controlled reaction compared to the direct synthesis.

Materials:

Aluminium foil or powder

Iodine

Anhydrous toluene or hexane

Reflux apparatus (round-bottom flask, condenser)

Heating mantle

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Set up a reflux apparatus under an inert atmosphere.

To the round-bottom flask, add aluminium foil or powder and iodine in a stoichiometric ratio.

Add a sufficient amount of anhydrous toluene or hexane to cover the reactants.

Heat the mixture to reflux with constant stirring.

The reaction is complete when the characteristic purple color of iodine disappears.

The resulting solution of aluminium iodide in the solvent can be used directly for

subsequent reactions, or the solvent can be removed under vacuum to yield solid

aluminium iodide.

Synthesis of Aluminium Iodide Hexahydrate
This aqueous method produces the hydrated form of aluminium iodide.
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Materials:

Aluminium hydroxide or aluminium powder

Hydroiodic acid (HI)

Beaker

Stirring rod

Heating plate (optional)

Procedure:

In a beaker, slowly add a stoichiometric amount of aluminium hydroxide or aluminium

powder to hydroiodic acid with constant stirring.

The reaction may be gently heated to ensure completion.

Once the reaction is complete, the solution is filtered to remove any unreacted starting

material.

The water can be carefully evaporated to crystallize the aluminium iodide hexahydrate

(AlI₃·6H₂O).

Mandatory Visualization
The following diagram illustrates the direct synthesis of anhydrous aluminium iodide,

highlighting the key reactants, catalyst, and the exothermic nature of the reaction.
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Direct Synthesis of Aluminium Iodide
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Caption: Direct synthesis of aluminium iodide from its elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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